(E)-N-(2-(2-(2-ethoxybenzylidene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[2-[(2E)-2-[(2-ethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H26N4O5S/c1-2-31-20-8-4-3-7-18(20)15-24-25-21(27)16-23-22(28)17-9-11-19(12-10-17)32(29,30)26-13-5-6-14-26/h3-4,7-12,15H,2,5-6,13-14,16H2,1H3,(H,23,28)(H,25,27)/b24-15+
• InChI Key: JZYQZULWLVEVLH-BUVRLJJBSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=NNC(=O)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Isomeric SMILES: CCOC1=CC=CC=C1/C=N/NC(=O)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C22H26N4O5S
• Molecular Weight: 458.5 g/mol

Description

(E)-N-(2-(2-(2-ethoxybenzylidene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H26N4O5S and its molecular weight is 458.53. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Structures

• Synthesis of Novel Pyrimidine and Fused Pyrimidine Derivatives

  In a study by Mahmoud et al. (2011), various pyrimidine derivatives were synthesized, including compounds structurally related to (E)-N-(2-(2-(2-ethoxybenzylidene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide. These compounds were investigated for anti-avian influenza virus activity (Mahmoud et al., 2011).

• Crystal Structures of Hydrazone Derivatives

  Purandara et al. (2018) conducted a study on the crystal structures of N-(4-methylbenzenesulfonyl)glycine hydrazone and its derivatives. This research provides insights into the structural characteristics of compounds similar to the compound (Purandara et al., 2018).

Biochemical and Pharmacological Research

• Anticancer Activity of Co(II) Complexes

  A study by Vellaiswamy and Ramaswamy (2017) synthesized Co(II) complexes using compounds structurally related to (E)-N-(2-(2-(2-ethoxybenzylidene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide. These complexes were evaluated for their anticancer activities, demonstrating the potential biomedical applications of such compounds (Vellaiswamy & Ramaswamy, 2017).

• Photophysicochemical Properties in Cancer Treatment

  Öncül et al. (2021) explored the photophysicochemical properties of zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents, indicating the potential use of similar compounds in photodynamic cancer therapy (Öncül et al., 2021).

• Antimicrobial Evaluation of Schiff Base Ligands

  Fekri et al. (2019) investigated Schiff base ligands derived from hydrazone, similar to the compound , for their antimicrobial activities. This highlights the potential use of such compounds in developing new antimicrobial agents (Fekri et al., 2019).